Cas no 1021117-98-5 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide
• CAS No: 1021117-98-5
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 6329312
• PubChem ID: 44015441
• Update Time: 2025-10-30

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide
• N-(benzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide
• AKOS024633855
• 1021117-98-5
• F2267-0023

• Inchi： 1S/C20H21N3O3S2/c24-19(22-20-21-17-11-4-5-12-18(17)27-20)14-15-8-6-7-13-23(15)28(25,26)16-9-2-1-3-10-16/h1-5,9-12,15H,6-8,13-14H2,(H,21,22,24)
• InChI Key： WZCJHOSJVYMFEK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CC(NC1=NC2C=CC=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 415.10243389g/mol
• Monoisotopic Mass: 415.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide

2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1021117-98-5, known as 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we delve into its chemical properties, synthesis methods, biological activities, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide is characterized by a piperidine ring substituted with a benzenesulfonyl group and an acetamide moiety linked to a benzothiazole ring. The presence of these functional groups endows the compound with unique physicochemical properties. The benzenesulfonyl group contributes to the molecule's stability and lipophilicity, while the benzothiazole ring introduces aromaticity and potential for hydrogen bonding. These features make the compound a versatile building block for further chemical modifications.

Synthesis and Optimization

The synthesis of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and cyclization reactions. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. Additionally, researchers have explored alternative reagents and catalysts to reduce costs and improve sustainability.

Biological Activities and Applications

One of the most promising aspects of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide is its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological targets associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For example, the compound has shown inhibitory activity against certain kinases involved in cell proliferation and survival pathways. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential as a modulator in central nervous system disorders.

Recent Research Advances

In recent years, there has been a surge in research focusing on the pharmacokinetic profile of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yl)acetamide. Studies conducted in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining its suitability as an oral or parenteral therapeutic agent. Moreover, efforts are underway to assess its toxicity profile using in vitro assays and computational modeling techniques.

Future Directions

The future of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(1,3-benzothiazol-2-yli acetamide lies in its continued exploration as a lead compound for drug development. Researchers are actively investigating strategies to improve its bioavailability and reduce off-target effects through structural modifications. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 2-[1-(benzenesulfonyl)piperidin-2-yli acetamide represents a compelling example of how advanced synthetic chemistry can contribute to the discovery of novel therapeutic agents. With ongoing research addressing its pharmacological properties and clinical potential, this compound holds great promise for addressing unmet medical needs.